Cas no 140896-21-5 (Indolicidin)

• Product Name: Indolicidin
• CAS No: 140896-21-5
• MF: C₁₀₀H₁₃₂N₂₆O₁₃
• MW: 1906.28450012207
• CID: 175514
• Update Time: 2025-05-26

Indolicidin Chemical and Physical Properties

Names and Identifiers

• Indolicidin
• ILE-LEU-PRO-TRP-LYS-TRP-PRO-TRP-TRP-PRO-TRP-ARG-ARG-NH2
• L-Argininamide,L-isoleucyl-L-leucyl-L-prolyl-L-tryptophyl-L-lysyl-L-tryptophyl-L-prolyl-L-tryp...
• L-Argininamide,L-isoleucyl-L-leucyl-L-prolyl-L-tryptophyl-L-lysyl-L-tryptophyl-L-prolyl-L-tryptophyl-L-tryptophyl-L-prolyl-L-
• H-Ile-Leu-Pro-Trp-Lys-Trp-Pro-Trp-Trp-Pro-Trp-Arg-Arg-NH2
• ILPWKWPWWPWRR-NH2
• I-L-P-W-K-W-P-W-W-P-W-R-R-NH2
• Isoleucyl-leucyl-prolyl-tryptophyl-lysyl-tryptophyl-prolyl-tryptophyl-tryptophyl-prolyl-tryptophyl-arginyl-argininamide
• NH2-Ile-Leu-Pro-Trp-Lys-Trp-Pro-Trp-Trp-Pro-Trp-Arg-Arg-CONH2
• Tridecapeptide amide
• 42: PN: US7381704 SEQID: 42 claimed sequence
• IndolicidinIndolicid
• L-ArgininaMide,L-isoleucyl-L-leucyl-L-prolyl-L-tryptophyl-L-lysyl-L-tryptophyl-L-prolyl-L-tryptophyl-L-tryptophyl-L-prolyl-L-tryptophyl-L-arginyl-

• Inchi： 1S/C100H132N26O13/c1-5-57(4)85(102)95(136)123-79(45-56(2)3)96(137)124-42-20-36-82(124)92(133)118-76(46-58-51-110-68-28-11-6-23-63(58)68)89(130)116-74(33-16-17-39-101)88(129)121-80(49-61-54-113-71-31-14-9-26-66(61)71)97(138)125-43-21-38-84(125)94(135)120-78(48-60-53-112-70-30-13-8-25-65(60)70)91(132)122-81(50-62-55-114-72-32-15-10-27-67(62)72)98(139)126-44-22-37-83(126)93(134)119-77(47-59-52-111-69-29-12-7-24-64(59)69)90(131)117-75(35-19-41-109-100(106)107)87(128)115-73(86(103)127)34-18-40-108-99(104)105/h6-15,23-32,51-57,73-85,110-114H,5,16-22,33-50,101-102H2,1-4H3,(H2,103,127)(H,115,128)(H,116,130)(H,117,131)(H,118,133)(H,119,134)(H,120,135)(H,121,129)(H,122,132)(H,123,136)(H4,104,105,108)(H4,106,107,109)/t57-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-/m0/s1
• InChI Key： USSYUMHVHQSYNA-SLDJZXPVSA-N
• SMILES： O=C([C@H](CC(C)C)NC([C@H]([C@@H](C)CC)N)=O)N1CCC[C@H]1C(N[C@H](C(N[C@@H](CCCCN)C(N[C@@H](CC1=CNC2C=CC=CC1=2)C(N1CCC[C@H]1C(N[C@@H](CC1=CNC2C=CC=CC1=2)C(N[C@@H](CC1=CNC2C=CC=CC1=2)C(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(N)=O)CCCNC(=N)N)=O)CCCNC(=N)N)=O)CC1=CNC2C=CC=CC1=2)=O)=O)=O)=O)=O)=O)=O)CC1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 1905.05000
• Hydrogen Bond Donor Count: 23
• Hydrogen Bond Acceptor Count: 39
• Heavy Atom Count: 139
• Rotatable Bond Count: 62

Experimental Properties

• Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (990 g/l) (25 º C),
• Water Partition Coefficient: Soluble in water (1 mg/ml).
• PSA: 620.71000
• LogP: 11.31750

Indolicidin Security Information

• WGK Germany：3
• RTECS：NM1890250
• Storage Condition：Protect from light Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides